Cas no 62489-05-8 (Benzene, 1-[(4-nitrophenyl)thio]-4-(phenylsulfonyl)-)

Benzene, 1-[(4-nitrophenyl)thio]-4-(phenylsulfonyl)- structure
62489-05-8 structure
Product Name:Benzene, 1-[(4-nitrophenyl)thio]-4-(phenylsulfonyl)-
CAS No:62489-05-8
MF:C18H13NO4S2
MW:371.43012213707
CID:443018
PubChem ID:20360595
Update Time:2025-04-19

Benzene, 1-[(4-nitrophenyl)thio]-4-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-[(4-nitrophenyl)thio]-4-(phenylsulfonyl)-
    • 1-[4-(benzenesulfonyl)phenyl]sulfanyl-4-nitrobenzene
    • 62489-05-8
    • SCHEMBL11657737
    • 1-(Benzenesulfonyl)-4-[(4-nitrophenyl)sulfanyl]benzene
    • DTXSID40606025
    • Inchi: 1S/C18H13NO4S2/c20-19(21)14-6-8-15(9-7-14)24-16-10-12-18(13-11-16)25(22,23)17-4-2-1-3-5-17/h1-13H
    • InChI Key: DDDQXACFYKGDRL-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(C1C=CC(=CC=1)SC1C=CC(=CC=1)[N+](=O)[O-])(=O)=O

Computed Properties

  • Exact Mass: 371.02869
  • Monoisotopic Mass: 371.02860024g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 532
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 114Ų

Experimental Properties

  • PSA: 77.28
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